Cas no 82366-44-7 ( )
structure
Product Name:
CAS No:82366-44-7
MF:C6H4FN3O4
MW:201.112064361572
CID:987711
PubChem ID:345362
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
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- 4-fluoro-2,6-dinitroaniline
- NSC402975
- NCULVGHRNORGOV-UHFFFAOYSA-N
- 82366-44-7
- 4-fluoro-2,6dinitroaniline
- SCHEMBL7784325
- DTXSID70323071
- NSC-402975
-
-
- Inchi: 1S/C6H4FN3O4/c7-3-1-4(9(11)12)6(8)5(2-3)10(13)14/h1-2H,8H2
- InChI Key: NCULVGHRNORGOV-UHFFFAOYSA-N
- SMILES: FC1C=C(C(=C(C=1)[N+](=O)[O-])N)[N+](=O)[O-]
Computed Properties
- Exact Mass: 201.01858378g/mol
- Monoisotopic Mass: 201.01858378g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 118Ų
Related Literature
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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